1-(2-chlorophenyl)-3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]urea
• InChI: InChI=1S/C17H17ClN4OS/c1-22-11-12(10-20-22)16-7-6-13(24-16)8-9-19-17(23)21-15-5-3-2-4-14(15)18/h2-7,10-11H,8-9H2,1H3,(H2,19,21,23)
• InChI Key: MTTQABGIAYAVLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C17H17ClN4OS
• Molecular Weight: 360.9 g/mol

Description

The compound “1-(2-chlorophenyl)-3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}urea” is a complex organic molecule that contains several functional groups. It has a chlorophenyl group, a pyrazolyl group, a thiophenyl group, and a urea group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, for example, is a five-membered ring with two nitrogen atoms, which could potentially participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The chlorophenyl group, for example, could potentially undergo further substitution reactions. The pyrazole ring could potentially participate in reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the chlorophenyl and pyrazole groups could potentially make this compound relatively polar, which could affect its solubility in different solvents.

Scientific Research Applications

Triazole Synthesis

The compound serves as a building block for the synthesis of 1,2,4-triazoles. Triazoles find applications in medicinal chemistry, agrochemicals, and materials science. .

Organic Synthesis

Pinacol boronic esters, derived from similar structures, are valuable intermediates in organic synthesis. . The compound may contribute to such synthetic pathways.

Environmental Fate and Ecotoxicity

Environmental studies have highlighted the compound’s persistence and moderate ecotoxicity. It exhibits high leachability and poses potential risks to birds, fish, and aquatic organisms. .

Future Directions

The future directions for research on this compound could potentially include further studies to determine its physical and chemical properties, investigations of its potential biological activity, and development of methods for its synthesis.